Cas no 2248259-91-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-3-(piperidin-1-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-3-(piperidin-1-yl)propanoate
• CAS No: 2248259-91-6
• MF: C₂₁H₂₇N₃O₆
• MW: 417.455585718155
• CID: 6012625
• PubChem ID: 165974554
• Update Time: 2025-07-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-3-(piperidin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6522315
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-3-(piperidin-1-yl)propanoate
• 2248259-91-6

• Inchi： 1S/C21H27N3O6/c1-21(2,3)29-20(28)22-16(13-23-11-7-4-8-12-23)19(27)30-24-17(25)14-9-5-6-10-15(14)18(24)26/h5-6,9-10,16H,4,7-8,11-13H2,1-3H3,(H,22,28)
• InChI Key： RPWCSWHGTWUVCM-UHFFFAOYSA-N
• SMILES： O(C(C(CN1CCCCC1)NC(=O)OC(C)(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 417.18998559g/mol
• Monoisotopic Mass: 417.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-3-(piperidin-1-yl)propanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-3-(piperidin-1-yl)propanoate (CAS No. 2248259-91-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-3-(piperidin-1-yl)propanoate (CAS No. 2248259-91-6) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. This molecule features a unique combination of functional groups, including a 1,3-dioxoisoindoline core, a tert-butoxycarbonyl (Boc) protected amine, and a piperidine moiety, making it a versatile intermediate for drug discovery and development.

In recent years, the demand for Boc-protected amino acid derivatives like this compound has surged due to their critical role in peptide synthesis and medicinal chemistry. Researchers are particularly interested in its potential as a prodrug or enzyme inhibitor, aligning with current trends in targeted therapies and precision medicine. The piperidine ring, a common pharmacophore, further enhances its relevance in central nervous system (CNS) drug design, a hot topic in neuroscience research.

The structural complexity of CAS No. 2248259-91-6 offers opportunities for structure-activity relationship (SAR) studies, a frequently searched term in AI-driven drug discovery platforms. Its isoindoline-1,3-dione scaffold is known for bioactivity, sparking interest in applications ranging from kinase inhibition to protein-protein interaction modulation. These attributes make it a valuable candidate for high-throughput screening (HTS) libraries, a growing focus area in pharmaceutical R&D.

From a synthetic chemistry perspective, the compound’s ester linkage and Boc group provide strategic handles for further derivatization, addressing the need for click chemistry and bioconjugation—topics trending in nanotechnology and biopharmaceuticals. Stability studies of such derivatives are also widely discussed in preformulation research, another high-search-volume keyword in academic and industrial circles.

Environmental and regulatory considerations are increasingly shaping compound selection, and 2248259-91-6 aligns with green chemistry principles due to its potential for atom-efficient transformations. This resonates with the rising popularity of sustainable synthesis methodologies in peer-reviewed literature and grant proposals.

Analytical characterization of this compound typically involves advanced techniques like LC-MS and NMR spectroscopy, reflecting the integration of analytical chemistry in modern compound validation workflows. Such methodologies are frequently queried in scientific databases, underscoring their importance in quality control.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-3-(piperidin-1-yl)propanoate represents a multifaceted tool for researchers exploring peptide mimetics, small-molecule therapeutics, and chemical biology probes. Its structural features and applicability to cutting-edge research themes ensure its continued relevance in the evolving landscape of life sciences.